2-methyl-2-({3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propan-1-ol

• Molecular Formula: C18H21N5O2
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 2-methyl-2-[[3-(1-phenyltetrazol-5-yl)oxyphenyl]methylamino]propan-1-ol
• InChI: InChI=1S/C18H21N5O2/c1-18(2,13-24)19-12-14-7-6-10-16(11-14)25-17-20-21-22-23(17)15-8-4-3-5-9-15/h3-11,19,24H,12-13H2,1-2H3
• InChI Key: LFIPMCPSBZMIID-UHFFFAOYSA-N
• SMILES: CC(C)(CO)NCC1=CC(=CC=C1)OC2=NN=NN2C3=CC=CC=C3

Description

2-methyl-2-({3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propan-1-ol is a chemical compound that has been widely studied for its potential use in scientific research. This compound has shown promise in a variety of applications, from its use in the synthesis of other compounds to its potential as a therapeutic agent. In

Mechanism of Action

The mechanism of action of 2-methyl-2-({3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propan-1-ol is not fully understood. However, it is believed to act as an agonist at the GABA-A receptor. This receptor is involved in the regulation of neurotransmitter release in the brain, and its activation can lead to a variety of physiological effects.
Biochemical and Physiological Effects:
2-methyl-2-({3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propan-1-ol has been shown to have a variety of biochemical and physiological effects. It has been shown to have anxiolytic and sedative effects in animal models, and it has also been shown to have anticonvulsant activity. Additionally, it has been shown to have potential as a therapeutic agent for the treatment of depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-methyl-2-({3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propan-1-ol is its versatility. It can be used as a starting material for the synthesis of a variety of other compounds, and it has potential as a therapeutic agent. However, one of the limitations of this compound is its complexity. Its synthesis requires multiple steps, and it may not be suitable for all lab experiments.

Future Directions

There are many potential future directions for research on 2-methyl-2-({3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propan-1-ol. One area of research could focus on further elucidating its mechanism of action and its potential as a therapeutic agent. Additionally, research could be conducted on its potential use in the synthesis of other compounds and its applications in other areas of scientific research. Finally, research could be conducted on the development of more efficient and streamlined synthesis methods for this compound.

Synthesis Methods

The synthesis of 2-methyl-2-({3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propan-1-ol is a complex process that involves multiple steps. The starting material for this synthesis is 3-(1-phenyl-1H-tetrazol-5-yl)phenol, which is reacted with 2-chloro-2-methylpropane in the presence of a base to form the corresponding alkylated product. This product is then treated with sodium hydride and 3-(bromomethyl)phenylboronic acid to form the final product, 2-methyl-2-({3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propan-1-ol.

Scientific Research Applications

2-methyl-2-({3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)propan-1-ol has been studied for its potential use in a variety of scientific research applications. One of the most promising applications of this compound is in the synthesis of other compounds. It has been shown to be a useful starting material for the synthesis of a variety of other compounds, including potential therapeutic agents.